Cas no 130108-75-7 (Uridine,4'-C-azido-2'-deoxy-)

Uridine,4'-C-azido-2'-deoxy- structure
Uridine,4'-C-azido-2'-deoxy- structure
Product Name:Uridine,4'-C-azido-2'-deoxy-
CAS No:130108-75-7
MF:C9H11N5O5
MW:269.214141130447
CID:180142
PubChem ID:452990
Update Time:2025-04-19

Uridine,4'-C-azido-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Uridine,4'-C-azido-2'-deoxy-
    • 1-[(2R,4S,5R)-5-azido-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 4'-Azido-2'-deoxyuridine
    • Uridine, 4'-azido-2'-deoxy-
    • 130108-75-7
    • DTXSID90156343
    • AzdU deriv.
    • CHEMBL3143918
    • 1-[(2R,4S,5R)-5-azido-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H11N5O5/c10-13-12-9(4-15)5(16)3-7(19-9)14-2-1-6(17)11-8(14)18/h1-2,5,7,15-16H,3-4H2,(H,11,17,18)/t5-,7+,9+/m0/s1
    • InChI Key: HQMDKFQJGGNORX-MTQIGAJGSA-N
    • SMILES: O1[C@H](C[C@@H]([C@]1(CO)N=[N+]=[N-])O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 269.07613
  • Monoisotopic Mass: 269.07601847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 147.86

Uridine,4'-C-azido-2'-deoxy- Related Literature

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